Danthron
Danthron
Danthron is an orange crystalline powder. Almost odorless and tasteless. (NTP, 1992)
Chrysazin is a dihydroxyanthraquinone that is anthracene-9,10-dione substituted by hydroxy groups at positions 1 and 8. It has a role as an apoptosis inducer and a plant metabolite.
Withdrawn from the Canadian, US, and UK markets in 1998 due to genotoxicity.
Danthron is a natural product found in Senna obtusifolia, Asphodelus fistulosus, and other organisms with data available.
Danthron is a reddish, synthetic anthraquinone derivative. Danthron has been widely used as a laxative, but is no longer used to treat constipation and is currently used as an antioxidant in synthetic lubricants, in the synthesis of experimental antitumor agents, as a fungicide and as an intermediate for making dyes. This substance is a suspected mutagen and is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05)
Dantron (Chrysazin; 1,8-Dihydroxyanthraquinone) can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
Chrysazin is a dihydroxyanthraquinone that is anthracene-9,10-dione substituted by hydroxy groups at positions 1 and 8. It has a role as an apoptosis inducer and a plant metabolite.
Withdrawn from the Canadian, US, and UK markets in 1998 due to genotoxicity.
Danthron is a natural product found in Senna obtusifolia, Asphodelus fistulosus, and other organisms with data available.
Danthron is a reddish, synthetic anthraquinone derivative. Danthron has been widely used as a laxative, but is no longer used to treat constipation and is currently used as an antioxidant in synthetic lubricants, in the synthesis of experimental antitumor agents, as a fungicide and as an intermediate for making dyes. This substance is a suspected mutagen and is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05)
Dantron (Chrysazin; 1,8-Dihydroxyanthraquinone) can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
Brand Name:
Vulcanchem
CAS No.:
117-10-2
VCID:
VC0525002
InChI:
InChI=1S/C14H8O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16/h1-6,15-16H
SMILES:
O=C(C1=C2C(O)=CC=C1)C3=CC=CC(O)=C3C2=O
Molecular Formula:
C14H8O4
Molecular Weight:
240.21 g/mol
Danthron
CAS No.: 117-10-2
Cat. No.: VC0525002
Molecular Formula: C14H8O4
Molecular Weight: 240.21 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Danthron is an orange crystalline powder. Almost odorless and tasteless. (NTP, 1992) Chrysazin is a dihydroxyanthraquinone that is anthracene-9,10-dione substituted by hydroxy groups at positions 1 and 8. It has a role as an apoptosis inducer and a plant metabolite. Withdrawn from the Canadian, US, and UK markets in 1998 due to genotoxicity. Danthron is a natural product found in Senna obtusifolia, Asphodelus fistulosus, and other organisms with data available. Danthron is a reddish, synthetic anthraquinone derivative. Danthron has been widely used as a laxative, but is no longer used to treat constipation and is currently used as an antioxidant in synthetic lubricants, in the synthesis of experimental antitumor agents, as a fungicide and as an intermediate for making dyes. This substance is a suspected mutagen and is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05) Dantron (Chrysazin; 1,8-Dihydroxyanthraquinone) can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC). |
|---|---|
| CAS No. | 117-10-2 |
| Molecular Formula | C14H8O4 |
| Molecular Weight | 240.21 g/mol |
| IUPAC Name | 1,8-dihydroxyanthracene-9,10-dione |
| Standard InChI | InChI=1S/C14H8O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16/h1-6,15-16H |
| Standard InChI Key | QBPFLULOKWLNNW-UHFFFAOYSA-N |
| SMILES | O=C(C1=C2C(O)=CC=C1)C3=CC=CC(O)=C3C2=O |
| Canonical SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=CC=C3O |
| Appearance | Solid powder |
| Boiling Point | Sublimes (NTP, 1992) Sublimes |
| Colorform | Red or red-yellow needles or leaves (from alcohol) Orange needles from alcohol Orange powder or reddish-brown needles |
| Melting Point | 379 °F (NTP, 1992) 193 °C |
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